Cas no 1805471-23-1 (2-Chloro-3-methyl-4-nitrobenzenesulfonamide)

• Product Name: 2-Chloro-3-methyl-4-nitrobenzenesulfonamide
• CAS No: 1805471-23-1
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 5003639
• Update Time: 2025-06-27

2-Chloro-3-methyl-4-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-4-nitrobenzenesulfonamide

• Inchi： 1S/C7H7ClN2O4S/c1-4-5(10(11)12)2-3-6(7(4)8)15(9,13)14/h2-3H,1H3,(H2,9,13,14)
• InChI Key： DFHPDHPRQNYYDA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.3
• Topological Polar Surface Area: 114

Additional information on 2-Chloro-3-methyl-4-nitrobenzenesulfonamide

Professional Introduction to 2-Chloro-3-methyl-4-nitrobenzenesulfonamide (CAS No. 1805471-23-1)

2-Chloro-3-methyl-4-nitrobenzenesulfonamide, with the chemical identifier CAS No. 1805471-23-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a chloro substituent at the 2-position, a methyl group at the 3-position, and a nitro group at the 4-position on a benzenesulfonamide core, contributes to its unique chemical properties and reactivity.

The benzenesulfonamide moiety is a critical pharmacophore in many drug molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like the nitro and chloro substituents enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization and optimization. In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic sulfonamides due to their demonstrated efficacy in various preclinical studies.

One of the most compelling aspects of 2-Chloro-3-methyl-4-nitrobenzenesulfonamide is its versatility in drug discovery. Researchers have leveraged its scaffold to develop novel compounds with enhanced pharmacokinetic profiles and improved target specificity. For instance, studies have shown that modifications at the 2- and 3-positions can significantly influence the compound's binding affinity to biological targets, making it a valuable starting point for structure-activity relationship (SAR) studies.

In the context of contemporary pharmaceutical research, 2-Chloro-3-methyl-4-nitrobenzenesulfonamide has been investigated for its potential role in addressing various therapeutic challenges. Its nitro group can be reduced to an amine under specific conditions, which opens up possibilities for further functionalization and the development of new derivatives with tailored biological activities. Additionally, the sulfonamide moiety is known to exhibit inhibitory effects on certain enzymes and receptors, making this compound a promising candidate for applications in anti-inflammatory, antimicrobial, and anticancer therapies.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this compound. These techniques have helped researchers identify potential binding interactions with target proteins, providing insights into its mechanism of action. For example, molecular dynamics simulations have revealed that 2-Chloro-3-methyl-4-nitrobenzenesulfonamide can form stable complexes with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. This has spurred interest in exploring its therapeutic potential beyond traditional indications.

The synthesis of 2-Chloro-3-methyl-4-nitrobenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been employed to optimize production while minimizing environmental impact. These efforts align with global trends toward sustainable pharmaceutical manufacturing practices.

Preclinical studies have provided preliminary evidence supporting the biological activity of 2-Chloro-3-methyl-4-nitrobenzenesulfonamide. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with inflammation and cell proliferation. While these findings are promising, further investigation is needed to validate its safety and efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through late-stage development.

The regulatory landscape for new drug candidates continues to evolve, emphasizing rigorous testing and comprehensive characterization of chemical entities like 2-Chloro-3-methyl-4-nitrobenzenesulfonamide. Regulatory agencies require detailed toxicological data before approving new drugs for human use. Consequently, researchers are focusing on developing robust analytical methods to assess the compound's stability, degradation products, and potential side effects.

In conclusion, 2-Chloro-3-methyl-4-nitrobenzenesulfonamide (CAS No. 1805471-23-1) represents a compelling example of how structural diversity can be leveraged to discover novel therapeutic agents. Its unique chemical properties make it a valuable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research progresses, this compound holds promise for contributing to advancements in drug discovery and improving patient outcomes worldwide.